Cas no 4494-12-6 (N-(1-Oxobutyl)-butanamide)

• Product Name: N-(1-Oxobutyl)-butanamide
• CAS No: 4494-12-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 3402335
• PubChem ID: 560352
• Update Time: 2025-04-24

N-(1-Oxobutyl)-butanamide Chemical and Physical Properties

Names and Identifiers

• BUTANAMIDE, N-(1-OXOBUTYL)-
• N-(1-Oxobutyl)-butanamide
• Dibutyrylamine
• 4494-12-6
• SCHEMBL1643947
• n-Butyrylbutanamide #
• HMZOTVUHCYDJMH-UHFFFAOYSA-N
• N-butyrylbutyramide
• starbld0035178

• Inchi： 1S/C8H15NO2/c1-3-5-7(10)9-8(11)6-4-2/h3-6H2,1-2H3,(H,9,10,11)
• InChI Key： HMZOTVUHCYDJMH-UHFFFAOYSA-N
• SMILES： C(NC(=O)CCC)(=O)CCC

Computed Properties

• Exact Mass: 157.110278721Da
• Monoisotopic Mass: 157.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on N-(1-Oxobutyl)-butanamide

N-(1-Oxobutyl)butanamide (CAS No. 4494-12-6): A Comprehensive Overview

N-(1-Oxobutyl)butanamide, also known as CAS No. 4494-12-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structural properties, has found applications in various industries, including pharmaceuticals, agriculture, and advanced materials. Recent studies have highlighted its potential in enhancing the performance of biocompatible materials and drug delivery systems.

The molecular structure of N-(1-Oxobutyl)butanamide consists of a butanamide group attached to an oxobutyl chain. This configuration imparts the compound with versatile chemical properties, making it suitable for a wide range of applications. Researchers have recently explored its role in stabilizing polymer blends, where it acts as a compatibilizer, improving interfacial adhesion between dissimilar polymers. This property is particularly valuable in the development of high-performance composites used in aerospace and automotive industries.

In the pharmaceutical sector, N-(1-Oxobutyl)butanamide has been investigated for its potential as a drug carrier. Its ability to form stable nanoparticles has been leveraged in targeted drug delivery systems, enhancing the bioavailability of therapeutic agents. A study published in 2023 demonstrated its effectiveness in encapsulating hydrophobic drugs, ensuring controlled release and minimizing side effects.

The synthesis of CAS No. 4494-12-6 involves a multi-step process that includes nucleophilic acyl substitution and oxidation reactions. Recent advancements in catalytic methods have optimized this synthesis pathway, reducing production costs and environmental impact. These improvements have made the compound more accessible for industrial applications.

Beyond its industrial uses, N-(1-Oxobutyl)butanamide has shown promise in agricultural applications. It has been tested as a plant growth regulator, promoting root development and enhancing stress tolerance in crops. Field trials conducted in 2023 indicated significant increases in crop yield under adverse conditions, suggesting its potential as a sustainable agricultural solution.

In conclusion, N-(1-Oxobutyl)butanamide (CAS No. 4494-12-6) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties and recent advancements in synthesis and application techniques position it as a key material for future innovations. As research continues to uncover new potentials, this compound is expected to play an increasingly important role in advancing technology and improving quality of life.